Cas no 883106-59-0 (N-(4-Nitrophenyl)piperidine-4-carboxamide)

• Product name: N-(4-Nitrophenyl)piperidine-4-carboxamide
• CAS No: 883106-59-0
• MF: C₁₂H₁₅N₃O₃
• MW: 249.2658
• CID: 69259
• PubChem ID: 43114368

N-(4-Nitrophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Nitrophenyl)piperidine-4-carboxamide
• Piperidine-4-carboxylic acid (4-nitrophenyl)amide
• SCHEMBL2719847
• 883106-59-0
• PIPERIDINE-4-CARBOXYLIC ACID (4-NITRO-PHENYL)-AMIDE
• DTXSID80655416
• FT-0729849

• Inchi： InChI=1S/C12H15N3O3/c16-12(9-5-7-13-8-6-9)14-10-1-3-11(4-2-10)15(17)18/h1-4,9,13H,5-8H2,(H,14,16)
• InChI Key： JFBDQUQRCYWIMW-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC(NC(C2CCNCC2)=O)=CC=1)([O-])=O

Computed Properties

• Exact Mass: 249.11100
• Monoisotopic Mass: 249.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87A^2

Experimental Properties

• PSA: 86.95000
• LogP: 2.45790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes